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Comparative Profile of Local Anesthetics

The table below summarizes the core pharmacological and clinical data for Lignocaine, Articaine, and

Centbucridine, compiled from recent comparative studies.

Lignocaine (Gold

Feature Articaine Centbucridine
Standard)
Chemical Class Amide [1] Amide with additional ester ring  Non-ester, non-amide
[1]1[2] (Quinolone derivative) [3]
[4]
Common Clinical 2% with 4% with vasoconstrictor [1] [2] 0.5% [3] [6]
Concentration vasoconstrictor [1]
[5]
Relative Potency  Baseline 1.5 times more potent than 4-5 times more potent
Lignocaine [7] [8] than 2% Lignocaine [7] [3]
Onset of Action Reference time Faster onset than Lignocaine Comparable to Lignocaine
for infiltration [1] [2]; [6]

comparable for IANB [6] [9]
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Lignocaine (Gold

Feature Articaine Centbucridine
Standard)

Duration of ~169 mins ~217 mins (infiltration) [1]; Comparable [6] to longer

Action (infiltration) [1] longer than Lignocaine than Lignocaine [3]

Key Distinctive Well-established Superior tissue diffusion [1]; Intrinsic vasoconstrictive

Properties safety profile [8] metabolized in plasma & liver activity [7] [4]; no added

[1] [2] adrenaline needed [3]
Reported Well-documented Methemoglobinemia, transient Minor burning sensation
Adverse Effects standard effects paresthesia (rare) [7] [2] (topical use) [10]

Detailed Experimental Data and Protocols

For a deeper analysis, here are the methodologies and key findings from pivotal clinical studies comparing

these anesthetics.

Articaine vs. Lighocaine

A 2023 split-mouth comparative study assessed 4% articaine with 1:100,000 adrenaline versus 2%
lignocaine with 1:80,000 adrenaline in patients undergoing bilateral orthodontic maxillary premolar

extractions [1].

e Experimental Protocol:
o Design: Prospective, split-mouth, double-blind study.
o Participants: 50 patients under 30 years requiring bilateral extractions.
o Intervention: One side received articaine; the contralateral side received lignocaine. No palatal
infiltration was used in the articaine group.
o Outcome Measures:
= Duration of action: Time from pulpal anesthesia onset to sensation return.
= Pain control: Measured using a 5-point Visual Analog Scale (VAS) during extraction.
¢ Key Results:
o Duration: Articaine provided a significantly longer mean anesthetic duration (217.47 minutes)
compared to lignocaine (169.00 minutes), p=0.001.
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o Pain Control: The articaine group reported superior pain control with a lower mean VAS score
(2.07) versus the lignocaine group (1.53), p=0.001 [1].

Centbucridine vs. Lignocaine

A 2020 randomized controlled trial compared 0.5% centbucridine to 2% lignocaine with adrenaline for

dental procedures in children aged 12-14 years [6].

e Experimental Protocol:

o Design: Split-mouth, triple-blind randomized controlled trial.

o Participants: 56 children requiring bilateral inferior alveolar nerve block (IANB).

o Intervention: One quadrant received 0.5% centbucridine; the other received 2% lignocaine
with adrenaline.

o Outcome Measures: Onset of action, duration, and depth of anesthesia, plus effect on pulse
rate.

¢ Key Results:

o Efficacy: No significant difference was found in the mean onset of action (Centbucridine:
105.18s, Lignocaine: 99.73s), duration of action (Centbucridine: 91.93min, Lignocaine:
91.61min), or depth of anesthesia [6].

o Cardiovascular Effect: Centbucridine showed a statistically significant drop in pulse rate at
10 and 30 minutes post-injection, which was not seen with lignocaine [6].

Key Considerations for Research and Development

e Articaine's Superior Diffusion: Its unique thiophene ring and high lipid solubility contribute to
excellent bone and tissue penetration [1] [2]. This property is crucial for formulations targeting deep
tissue anesthesia with lower volumes.

e Centbucridine's Unique Profile: As a quinolone derivative with intrinsic vasoconstricting properties,
it is a compelling candidate for patients where adrenaline is contraindicated [7] [4]. Its high potency at
a low concentration (0.5%) may also reduce the total drug load [3].

o Safety and Neurotoxicity: While generally safe, articaine has been associated with a slightly higher
incidence of transient paresthesia, particularly of the lingual nerve, suggesting a need for further
neurotoxicity studies [7] [8].

Visualizing the Structural Basis for Differentiation
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The distinct pharmacological profiles of these anesthetics stem from their core chemical structures. The
diagram below illustrates the key structural differences that influence properties like lipid solubility,

metabolism, and protein binding.

[Chemical Structure]

Amide group lThiophene ring Ester group

Standard lipid solubility Hepatic metabolism | High lipid solubility Plasma & hepatic metabolism/ High potency Intrinsic vasoconstriction
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Quinolone core

Centbucridine

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Comparison of the Efficacy Between Articaine and ... [pmc.ncbi.nim.nih.gov]

2. Use of Articaine in loco-regional anesthesia for day care surgical... [pmc.nchi.nim.nih.gov]
3. (PDF) A randomized controlled trail comparing the efficacy of... [academia.edu]

4. A comparative study between 0.5% centbucridine HCI and ... [pmc.ncbi.nlm.nih.gov]

5. Comparison of the effects of lidocaine and articaine used ... [pmc.ncbi.nlm.nih.gov]

6. Comparison of 0.5% Centbucridine and 2% Lignocaine as Local... [link.springer.com]

7. Recent Advances in local Anaesthesia in dentistry | PPT [slideshare.net]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s523161?utm_src=pdf-body-img
https://www.smolecule.com/products/s523161?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10771934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3511938/
https://www.academia.edu/47763759/A_randomized_controlled_trail_comparing_the_efficacy_of_0_5_centbucridine_to_2_lignocaine_as_local_anesthetics_in_dental_extractions
https://pmc.ncbi.nlm.nih.gov/articles/PMC3454236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11807300/
https://link.springer.com/article/10.1007/s12098-019-03161-6
https://www.slideshare.net/slideshow/recent-advances-in-local-anaesthesia-in-dentistry-101894990/101894990
https://www.smolecule.com/products/s523161?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

8. Recent Advances in Local Anesthesia: A Review of Literature [pmc.ncbi.nim.nih.gov]
9. Clinical Assessment of Using Local Anesthetic Articaine 4 ... [sciencepublishinggroup.com]

10. , a newer topical anaesthetic compared with Centbucridine ... lignocaine

[pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Centbucridine articaine lignocaine comparative potency study].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b523161#centbucridine-articaine-lignocaine-comparative-

potency-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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